Cas no 1402240-42-9 (2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid,pinacol ester)

• Product Name: 2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid,pinacol ester
• CAS No: 1402240-42-9
• MF: C₁₄H₁₉BN₄O₂
• MW: 286.137262582779
• MDL: MFCD16618881
• CID: 3043278
• Update Time: 2025-05-22

2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid,pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylimidazol-1-yl)pyrimidine-5-boronic acid, pinacol ester
• 2-(4-methylimidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• 2-(4-METHYL-1H-IMIDAZOL-1-YL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIMIDINE
• 2-(4-Methylimidazol-1-yl)pyrimidine-5-boronic acid pinacol ester
• C14H19BN4O2
• V3049
• 2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid,pinacol ester

• MDL： MFCD16618881
• Inchi： 1S/C14H19BN4O2/c1-10-8-19(9-18-10)12-16-6-11(7-17-12)15-20-13(2,3)14(4,5)21-15/h6-9H,1-5H3
• InChI Key： KTJPJCJXCLRXJL-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(N3C=NC(C)=C3)N=C2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 369
• Topological Polar Surface Area: 62.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid,pinacol ester

Research Brief on 2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid,pinacol ester (CAS: 1402240-42-9)

The compound 2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid,pinacol ester (CAS: 1402240-42-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This boronic acid pinacol ester derivative serves as a crucial intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in the development of kinase inhibitors, particularly targeting cancer-related pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid,pinacol ester as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the compound's boronic ester functionality enables efficient coupling with aryl halides, yielding high-affinity inhibitors with improved pharmacokinetic properties. The resulting compounds exhibited potent activity against BTK, a key target in B-cell malignancies, with IC50 values in the low nanomolar range.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized in the development of proteolysis-targeting chimeras (PROTACs). The boronic acid pinacol ester moiety facilitated the incorporation of the compound into bifunctional molecules designed to degrade oncogenic proteins. The study showcased the compound's utility in creating E3 ligase-binding ligands, which are critical for the targeted degradation of disease-relevant proteins.

Recent advancements in synthetic methodologies have also improved the accessibility of 2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid,pinacol ester. A 2023 Organic Letters publication described a streamlined, one-pot synthesis route that enhances yield and purity while reducing production costs. This development is particularly significant for large-scale pharmaceutical applications, where cost-effective and scalable synthesis routes are essential.

In addition to its role in small-molecule drug discovery, this compound has found applications in chemical biology tools. A 2024 study in Nature Chemical Biology utilized it as a probe to study protein-ligand interactions in live cells, leveraging its boronic acid group for bioorthogonal labeling. This approach enabled real-time visualization of kinase activity, providing insights into cellular signaling pathways.

Looking ahead, the versatility of 2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid,pinacol ester positions it as a valuable tool in both drug discovery and chemical biology. Ongoing research is exploring its potential in targeted protein degradation, covalent inhibitor design, and as a scaffold for fragment-based drug discovery. Its unique chemical properties and broad applicability ensure its continued relevance in the field.